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Compound of Interest

Compound Name: N-(Triethoxysilylpropyl)urea

Cat. No.: B047222

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of N-
(Triethoxysilylpropyl)urea in various solvents. This information is critical for the effective
formulation, application, and understanding of this versatile silane coupling agent in diverse

research and development settings.

Solubility Data

The solubility of N-(Triethoxysilylpropyl)urea is a key parameter for its use as a coupling
agent, adhesion promoter, and surface modifier. While extensive quantitative data across a
wide range of organic solvents is not readily available in published literature, the following table
summarizes the known solubility characteristics.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b047222?utm_src=pdf-interest
https://www.benchchem.com/product/b047222?utm_src=pdf-body
https://www.benchchem.com/product/b047222?utm_src=pdf-body
https://www.benchchem.com/product/b047222?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Quantitative Qualitative
Solvent . o Temperature (°C)
Solubility Description

Wat = alLI23 Reacts slowly with SOM1113
i oML water/moisture[1][2][3] (=)

Commercially
- available as a 40-52% -~
Methanol Not specified S Not specified
solution, indicating

high solubility[4][5]

Alcohol (general) Not specified Soluble[1][2][3] Not specified
Acetone Not specified Soluble Not specified
Toluene Not specified Soluble Not specified

Experimental Protocol for Solubility Determination

The following is a standardized protocol for the gravimetric determination of N-
(Triethoxysilylpropyl)urea solubility in a solvent of interest.

1. Materials and Equipment:

o N-(Triethoxysilylpropyl)urea (analytical grade)

e Solvent of interest (analytical grade)

¢ Analytical balance (accurate to £0.0001 g)

o Jacketed glass vessel or temperature-controlled shaker bath

e Magnetic stirrer and stir bars

e Thermometer or temperature probe

e Syringe filters (0.45 um pore size, compatible with the solvent)

e Drying oven

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://m.chemicalbook.com/ProductChemicalPropertiesCB2677710_EN.htm
https://www.chemicalbook.com/Manufacturers-india/n-triethoxysilylpropyl-urea.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2677710.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB2677710_EN.htm
https://www.chemicalbook.com/Manufacturers-india/n-triethoxysilylpropyl-urea.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2677710.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB2677710_EN.htm
https://www.chemicalbook.com/Manufacturers-india/n-triethoxysilylpropyl-urea.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2677710.htm
https://fluorochem.co.uk/product/S17475/
https://www.calpaclab.com/n-triethoxysilylpropyl-urea-100-ml/ala-t107387-100ml
https://m.chemicalbook.com/ProductChemicalPropertiesCB2677710_EN.htm
https://www.chemicalbook.com/Manufacturers-india/n-triethoxysilylpropyl-urea.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2677710.htm
https://www.benchchem.com/product/b047222?utm_src=pdf-body
https://www.benchchem.com/product/b047222?utm_src=pdf-body
https://www.benchchem.com/product/b047222?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Glass vials and stoppers
. Procedure:

Solvent Preparation: Add a known volume of the selected solvent to the jacketed glass
vessel.

Temperature Equilibration: Bring the solvent to the desired experimental temperature and
maintain it throughout the experiment using the temperature-controlled bath.

Saturated Solution Preparation: Gradually add N-(Triethoxysilylpropyl)urea to the solvent
while stirring until a persistent excess of the solid phase is observed. This indicates that a
saturated solution has been formed.

Equilibration: Seal the vessel to prevent solvent evaporation and allow the mixture to
equilibrate for a minimum of 24 hours under continuous stirring at a constant temperature.
This ensures that the solution reaches saturation equilibrium.

Sample Withdrawal: After equilibration, stop the stirring and allow the undissolved solid to
settle. Carefully withdraw a known volume of the supernatant (the clear, saturated solution)
using a pre-warmed syringe to avoid precipitation upon cooling.

Filtration: Immediately filter the withdrawn sample through a 0.45 pm syringe filter into a pre-
weighed glass vial. This step is crucial to remove any undissolved microparticles.

Solvent Evaporation: Place the vial with the filtered saturated solution in a drying oven at a
temperature sufficient to evaporate the solvent without decomposing the N-
(Triethoxysilylpropyl)urea. A vacuum oven is recommended to facilitate solvent removal at
a lower temperature.

Mass Determination: Once the solvent has completely evaporated, cool the vial to room
temperature in a desiccator and weigh it on the analytical balance.

Calculation: The solubility is calculated using the following formula:

Solubility ( g/100 mL) = [(Mass of vial + residue) - (Mass of empty vial)] / (Volume of sample
withdrawn in mL) * 100
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3. Data Reporting:

Experimental Workflow

The following diagram illustrates the logical steps for the experimental determination of N-
(Triethoxysilylpropyl)urea solubility.

Click to download full resolution via product page

Caption: Experimental workflow for determining the solubility of N-(Triethoxysilylpropyl)urea.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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